Cas no 1361841-30-6 (4-(Chloromethyl)-3-(difluoromethyl)-2-methylpyridine-6-carboxylic acid)

• Product Name: 4-(Chloromethyl)-3-(difluoromethyl)-2-methylpyridine-6-carboxylic acid
• CAS No: 1361841-30-6
• MF: C₉H₈ClF₂NO₂
• MW: 235.615128517151
• CID: 4933397
• Update Time: 2025-06-08

4-(Chloromethyl)-3-(difluoromethyl)-2-methylpyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Chloromethyl)-3-(difluoromethyl)-2-methylpyridine-6-carboxylic acid

• Inchi： 1S/C9H8ClF2NO2/c1-4-7(8(11)12)5(3-10)2-6(13-4)9(14)15/h2,8H,3H2,1H3,(H,14,15)
• InChI Key： FUFZTEVGLKBKIJ-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C(=O)O)N=C(C)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• XLogP3: 2.1
• Topological Polar Surface Area: 50.2

Additional information on 4-(Chloromethyl)-3-(difluoromethyl)-2-methylpyridine-6-carboxylic acid

4-(Chloromethyl)-3-(Difluoromethyl)-2-Methylpyridine-6-Carboxylic Acid: A Comprehensive Overview

4-(Chloromethyl)-3-(difluoromethyl)-2-methylpyridine-6-carboxylic acid (CAS No. 1361841-30-6) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including a chloromethyl group, difluoromethyl moiety, and a methylpyridine backbone, exhibits a range of biological activities that make it a valuable candidate for various applications.

The chloromethyl group in 4-(chloromethyl)-3-(difluoromethyl)-2-methylpyridine-6-carboxylic acid plays a crucial role in its reactivity and functionalization potential. Chloromethyl groups are known for their ability to undergo nucleophilic substitution reactions, making this compound an excellent precursor for the synthesis of more complex molecules. This property is particularly useful in the development of prodrugs and targeted drug delivery systems, where the chloromethyl group can be selectively modified to introduce specific functionalities.

The difluoromethyl moiety is another key feature of this compound. Fluorinated compounds are widely used in pharmaceuticals due to their enhanced metabolic stability and improved pharmacokinetic properties. The presence of the difluoromethyl group in 4-(chloromethyl)-3-(difluoromethyl)-2-methylpyridine-6-carboxylic acid can significantly influence its biological activity and bioavailability. Recent studies have shown that fluorinated pyridines exhibit potent antiviral and anticancer activities, making this compound a promising candidate for further investigation in these areas.

The methylpyridine backbone provides additional structural diversity and chemical stability. Pyridine derivatives are well-known for their diverse biological activities, including anti-inflammatory, antifungal, and antibacterial properties. The combination of the methyl group with the pyridine ring enhances the lipophilicity of the molecule, which can improve its cellular uptake and distribution. This feature is particularly important in drug design, where optimizing the balance between lipophilicity and hydrophilicity is crucial for achieving desired therapeutic effects.

In terms of its carboxylic acid functionality, 4-(chloromethyl)-3-(difluoromethyl)-2-methylpyridine-6-carboxylic acid offers several advantages. Carboxylic acids are versatile functional groups that can participate in various chemical reactions, such as esterification, amidation, and metal complexation. These reactions are essential in the synthesis of prodrugs, conjugates, and other bioactive molecules. Additionally, the carboxylic acid group can form hydrogen bonds with biological targets, enhancing the compound's binding affinity and selectivity.

Recent research has focused on the potential applications of 4-(chloromethyl)-3-(difluoromethyl)-2-methylpyridine-6-carboxylic acid in drug discovery and development. For instance, studies have shown that this compound exhibits potent inhibitory activity against specific enzymes involved in cancer cell proliferation and metastasis. The unique combination of its structural features makes it an attractive lead compound for further optimization and development into therapeutic agents.

Beyond its direct biological activities, 4-(chloromethyl)-3-(difluoromethyl)-2-methylpyridine-6-carboxylic acid also serves as a valuable intermediate in synthetic chemistry. Its reactivity and functionalization potential allow chemists to explore a wide range of derivatives with tailored properties. This versatility is particularly important in the context of high-throughput screening (HTS) campaigns, where large libraries of compounds are synthesized and tested for their biological activities.

In conclusion, 4-(chlorom methyl)-3-(difluorom ethyl)-2-meth ylpyridine-6-carb oxylic acid (CAS No. 1361841-30-6) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, including the chlorom ethyl group, difluoro methyl moiety, methyl pyridine backbone, and car boxylic acid functionality, make it a valuable candidate for various applications. Ongoing research continues to uncover new insights into its biological activities and synthetic utility, highlighting its importance in the development of novel therapeutic agents.